Cas no 90823-38-4 (denatonium saccharide)

• Product Name: denatonium saccharide
• CAS No: 90823-38-4
• MF: C₂₈H₃₃N₃O₄S
• MW: 507.644325971603
• CID: 61448
• Update Time: 2025-10-28

denatonium saccharide Chemical and Physical Properties

Names and Identifiers

• denatonium saccharide
• Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, saccharide
• Benzyldiethyl((2,6-xylylcarbamoyl)methyl)ammonium saccharide
• RO-PEL
• DENATONIUM SACHARIDE
• benzyldiethyl
• Denatoniumbenzoatesaccharide
• Lignocaine benzyl saccharide
• Benzyldiethyl-[(2,6-xylylcarbamoyl)methyl]-ammonium saccharide
• N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-benzenemethanaminium saccharide
• 1,2-Benzisothiazol-3(2H)-one, 1,1-dioxide, ion(1-), N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethylbenzenemethanaminium (9CI)
• Amerex
• Denatonium saccharinate
• Super Vilex

• Inchi： 1S/C21H28N2O.C7H5NO3S/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h7-14H,5-6,15-16H2,1-4H3;1-4H,(H,8,9)
• InChI Key： AOVWCKBXCSVODH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2)S(=O)(=O)[N-]1.O=C(C[N+](CC)(CC)CC1C=CC=CC=1)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 507.21900

Experimental Properties

• Melting Point: 178-183°C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 88.69000
• LogP: 5.68580

denatonium saccharide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on denatonium saccharide

Denatonium Saccharide: A Comprehensive Overview

Denatonium Saccharide, also known by its CAS number 90823-38-4, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is primarily recognized for its unique properties and applications in the development of advanced materials and technologies. The term denatonium saccharide itself refers to a specific chemical structure that combines elements of both organic and inorganic chemistry, making it a versatile compound with a wide range of potential uses.

The CAS number 90823-38-4 is a crucial identifier for this compound, ensuring its accurate identification and classification within the chemical database. This numbering system is essential for maintaining consistency in scientific research and industrial applications. The CAS no 90823-38-4 designation allows researchers and professionals to reference this compound without ambiguity, facilitating collaboration and innovation across global scientific communities.

Recent studies have highlighted the potential of denatonium saccharide in the field of material science. Researchers have explored its ability to enhance the mechanical properties of polymers, making it a promising candidate for the development of high-performance materials. For instance, incorporating denatonium saccharide into polymer matrices has been shown to improve tensile strength and thermal stability, which are critical factors in industries such as aerospace and automotive manufacturing.

In addition to its material science applications, denatonium saccharide has also been investigated for its role in pharmaceuticals. Scientists have discovered that this compound can act as a carrier for drug delivery systems, enhancing the bioavailability of certain medications. This breakthrough could revolutionize the way drugs are administered, offering more efficient and targeted treatment options for patients.

The chemical structure of denatonium saccharide plays a pivotal role in its functionality. Comprising a combination of sugar molecules and nitrogen-containing groups, this compound exhibits unique bonding capabilities that contribute to its versatility. The interplay between these components allows denatonium saccharide to form stable complexes with other substances, making it an ideal candidate for various chemical reactions and processes.

Furthermore, denatonium saccharide has been explored for its potential in environmental applications. Researchers have found that this compound can act as a catalyst in the degradation of organic pollutants, offering a sustainable solution to environmental contamination. By leveraging the catalytic properties of denatonium saccharide, scientists aim to develop eco-friendly methods for waste management and pollution control.

The synthesis of denatonium saccharide involves a multi-step chemical process that requires precise control over reaction conditions. This process typically includes the reaction of sugar derivatives with nitrogen-based compounds under specific pH and temperature conditions. The resulting product is then purified to ensure its high purity and stability, which are essential for its intended applications.

As technology continues to advance, the demand for innovative compounds like denatonium saccharide is expected to grow. Its ability to adapt to various chemical environments makes it a valuable asset in numerous industries. From enhancing material performance to revolutionizing drug delivery systems, denatonium saccharide holds immense potential for driving future technological advancements.

In conclusion, denatonium saccharide (CAS no 90823-38-4) is a compound with remarkable properties that have far-reaching implications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in research, positions it as a key player in the development of cutting-edge technologies. As scientists continue to explore its capabilities, denatonium saccharide is poised to make significant contributions to fields ranging from material science to pharmaceuticals and beyond.